6-(2-(tert-butoxy)ethoxy)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)nicotinamide
Description
6-(2-(tert-butoxy)ethoxy)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)nicotinamide is a useful research compound. Its molecular formula is C16H22N4O4 and its molecular weight is 334.376. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
The compound 6-(2-(tert-butoxy)ethoxy)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)nicotinamide, although not directly cited in the studies, is related to the broader research on nicotinamide derivatives and their diverse applications. One such study on new 4-Thiazolidinones of Nicotinic Acid with 2-Amino-6-methylbenzothiazole highlighted the synthesis of nicotinamide derivatives and their in vitro antimicrobial screening against various bacteria and fungi, demonstrating potential pharmaceutical applications (Patel & Shaikh, 2010).
Antiprotozoal Activity
Another study focused on the synthesis of aza-analogues of furamidine, which included nicotinamide derivatives. These compounds were evaluated for their activity against Trypanosoma and Plasmodium species, showing significant in vitro and in vivo antiprotozoal activity, suggesting potential use in treating diseases caused by these pathogens (Ismail et al., 2003).
Antimicrobial and Antioxidant Properties
Research on 1,3,4-oxadiazolines bearing a 6-methylpyridine moiety, including nicotinamide derivatives, revealed antimicrobial and antioxidant activities. The study included molecular docking studies, indicating these compounds as potential inhibitors of key enzymes, suggesting applications in developing new antimicrobial agents (Shyma et al., 2013).
Molecular Structure and Chemical Interactions
A study on ethyl 2-methoxy-6-[(triphenylphosphoranylidene)amino]nicotinate, a closely related compound, explored its molecular structure and chemical interactions. This research provides insights into the molecular conformations and interactions of nicotinamide derivatives, important for understanding their chemical properties and potential applications in materials science (Cobo et al., 2008).
Properties
IUPAC Name |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-6-[2-[(2-methylpropan-2-yl)oxy]ethoxy]pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O4/c1-11-19-14(24-20-11)10-18-15(21)12-5-6-13(17-9-12)22-7-8-23-16(2,3)4/h5-6,9H,7-8,10H2,1-4H3,(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCRIHZDRBGWQOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CNC(=O)C2=CN=C(C=C2)OCCOC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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